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Compound of Interest

Compound Name: Ethyl 3-hydroxy-2-nitrobenzoate

CAS No.: 81914-58-1

Cat. No.: B2847757

Get Quote

Part 1: Nomenclature & Identification Strategy
Ethyl 3-hydroxy-2-nitrobenzoate (CAS 81914-58-1) is a specialized pharmacophore building

block used primarily in the synthesis of heterocyclic kinase inhibitors and epigenetic modulators

(e.g., SIRT5 inhibitors). Its structural uniqueness lies in the ortho-nitro positioning relative to the

ester, combined with a meta-hydroxyl group, creating a densely functionalized scaffold for

downstream cyclization.

Synonym & Registry Disambiguation
Precision in nomenclature is critical to avoid sourcing errors, particularly distinguishing between

the ethyl ester (target), the methyl ester, and the parent acid.
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Identifier Type Primary Value Technical Notes

Common Name
Ethyl 3-hydroxy-2-

nitrobenzoate

Preferred for procurement and

lab notebooks.

IUPAC Name
Ethyl 3-hydroxy-2-

nitrobenzene-1-carboxylate
Formal systematic name.

CAS Registry 81914-58-1

CRITICAL: Do not confuse

with Methyl ester (89942-77-8)

or Acid (602-00-6).

InChI Key
HBXMFQUXIBIYLW-

UHFFFAOYSA-N

Used for database de-

duplication.

MDL Number MFCD02069076 Symyx/Merck index identifier.

Isomer Warning
Ethyl 4-nitro-3-

hydroxybenzoate

A common impurity/isomer in

direct nitration synthesis.

Chemical Architecture & Properties
The compound exhibits "Lipinski-friendly" properties, making it an ideal Fragment-Based Drug

Discovery (FBDD) starting point.

Molecular Weight: 211.17 g/mol

Formula: C₉H₉NO₅

LogP (Predicted): ~1.85 (Moderate lipophilicity, good membrane permeability)

H-Bond Donors: 1 (Phenolic -OH)

H-Bond Acceptors: 5 (Nitro O, Ester O)

pKa (Phenol): ~6.5–7.0 (Acidity enhanced by electron-withdrawing -NO₂ group)

Part 2: Synthetic Methodologies
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Two primary routes exist for accessing high-purity Ethyl 3-hydroxy-2-nitrobenzoate. The

choice depends on scale and required purity.

Visualizing the Synthetic Logic

3-Hydroxy-2-nitrobenzoic Acid
(CAS 602-00-6)

Acid-Catalyzed Esterification
(SOCl2 / EtOH)

High Purity Route

Ethyl 3-hydroxybenzoate
(CAS 7781-98-8)

Electrophilic Nitration
(HNO3 / H2SO4)

Industrial Route

Ethyl 3-hydroxy-2-nitrobenzoate
(CAS 81914-58-1)

Yield >85%

Isomer Mixture
(2-nitro / 4-nitro / 6-nitro)

Low Regioselectivity Fractional Crystallization
or Column Chromatography

Yield ~40%

Click to download full resolution via product page

Caption: Comparison of the high-fidelity esterification route vs. the industrial nitration route.

Protocol A: Acid-Catalyzed Esterification (High Purity)
Context: This is the preferred method for medicinal chemistry applications where isomer purity

is paramount. It starts from the pre-purified acid (CAS 602-00-6).

Reagents:

3-Hydroxy-2-nitrobenzoic acid (1.0 eq)[1]

Thionyl Chloride (SOCl₂, 1.5 eq) OR H₂SO₄ (cat.)

Anhydrous Ethanol (Solvent/Reagent)

Step-by-Step Workflow:

Dissolution: In a flame-dried round-bottom flask equipped with a reflux condenser, dissolve

10.0 g (54.6 mmol) of 3-hydroxy-2-nitrobenzoic acid in 100 mL of anhydrous ethanol.

Activation: Cool the solution to 0°C in an ice bath. Add 6.0 mL (1.5 eq) of Thionyl Chloride

dropwise over 20 minutes. Caution: Exothermic reaction with HCl gas evolution.

Reflux: Remove the ice bath and heat the mixture to reflux (80°C) for 4–6 hours. Monitor via

TLC (Hexane:EtOAc 1:1).
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Workup: Concentrate the solvent in vacuo. Redissolve the oily residue in Ethyl Acetate (150

mL).

Wash: Wash the organic layer with Saturated NaHCO₃ (2 x 50 mL) to remove unreacted

acid, followed by Brine (50 mL).

Isolation: Dry over anhydrous MgSO₄, filter, and concentrate.

Result: The product typically solidifies upon standing as a yellow crystalline solid.

Protocol B: Direct Nitration (Industrial/Scale-Up)
Context: Used when starting material cost is the primary driver. Requires rigorous separation of

isomers.

Mechanism: The hydroxyl group directs ortho/para, while the ester directs meta. The 2-position

is electronically activated by the -OH but sterically hindered.

Dissolve Ethyl 3-hydroxybenzoate in acetic anhydride.

Add fuming HNO₃ at -10°C.

Critical Step: The product will be a mixture of the 2-nitro (target), 4-nitro, and 6-nitro isomers.

Purification: The 2-nitro isomer often possesses a distinct lower melting point or solubility

profile due to intramolecular H-bonding between the Nitro-O and Phenol-H, allowing

separation via column chromatography (Silica, Hexane/EtOAc gradient).

Part 3: Applications in Drug Discovery
Scaffold for Benzoxazoles and Benzimidazoles
The primary utility of CAS 81914-58-1 is its ability to undergo reduction-cyclization sequences.

Step 1 (Reduction): The -NO₂ group is reduced to -NH₂ (using Fe/NH₄Cl or H₂/Pd-C).

Step 2 (Cyclization): The resulting ortho-amino-phenol motif reacts with carbonyls (e.g.,

CDIs, aldehydes) to form benzoxazolones or benzoxazoles.
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SIRT5 Inhibition
Recent studies have identified 2-hydroxybenzoic acid derivatives as selective inhibitors of

Sirtuin-5 (SIRT5), a deacylase involved in metabolic regulation and cancer. The ethyl ester

serves as a prodrug form, improving cellular uptake before hydrolysis to the active acid

pharmacophore.

Analytical Validation (Self-Validating System)
To ensure the integrity of the compound before use in synthesis, verify the following NMR

signals:

Nucleus
Signal Characteristics
(CDCl₃)

Structural Assignment

¹H NMR δ 1.35 (t, 3H) Ethyl CH₃

¹H NMR δ 4.38 (q, 2H) Ethyl CH₂

¹H NMR δ 10.5–11.0 (s, 1H)
Phenolic -OH (Deshielded by

H-bond to NO₂)

¹H NMR δ 7.0–7.6 (m, 3H)
Aromatic protons (Pattern

confirms 1,2,3-subst.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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